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Compound of Interest

Compound Name:

1H,1H,2H,2H-

Perfluorodecyldimethylchlorosilan

e

CAS No.: 74612-30-9

Cat. No.: B1329884

Get Quote

In the realm of advanced materials and surface science, the ability to precisely control surface

properties such as wettability, friction, and biocompatibility is paramount. 1H,1H,2H,2H-
Perfluorodecyldimethylchlorosilane (CAS Number: 74612-30-9) has emerged as a critical

tool for researchers and engineers seeking to impart durable, low-energy characteristics to a

variety of substrates. This organosilane is uniquely structured with a reactive chlorodimethylsilyl

headgroup and a long, chemically inert perfluorinated tail. This bifunctional nature allows it to

form robust, covalently bonded self-assembled monolayers (SAMs) that dramatically lower

surface energy.

This guide provides a comprehensive overview of this compound, delving into its chemical

properties, the fundamental mechanism of silanization, its diverse applications, and detailed,

field-proven protocols for its use. It is intended for scientists, researchers, and drug

development professionals who require a deep technical understanding to leverage this

molecule's capabilities in their work, from creating superhydrophobic surfaces to ensuring the

fidelity of microfabricated devices.
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Core Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 1H,1H,2H,2H-
Perfluorodecyldimethylchlorosilane is essential for its proper handling, application, and for

predicting its behavior in various systems. The key properties are summarized below.

Property Value Source(s)

CAS Number 74612-30-9 [1][2][3]

Molecular Formula C₁₂H₁₀ClF₁₇Si [1][4]

Molecular Weight 540.72 g/mol [1][3]

Appearance Colorless Liquid [4]

Density 1.51 - 1.654 g/cm³ at 25°C [2][3]

Boiling Point 197-198°C [3]

Refractive Index ~1.3415 [2][3]

Flash Point >65°C [2]

Sensitivity Highly moisture-sensitive [2][3]

IUPAC Name

chloro-

(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,

10,10-

heptadecafluorodecyl)dimethyl

silane

[1]

The Mechanism of Action: Covalent Self-Assembly
The efficacy of 1H,1H,2H,2H-Perfluorodecyldimethylchlorosilane lies in its ability to form a

dense, highly ordered, and covalently bound self-assembled monolayer (SAM) on hydroxylated

surfaces. The process is a two-step reaction involving hydrolysis and condensation.

Hydrolysis: The primary and most critical step is the reaction of the chlorosilane group with

trace amounts of water to form a reactive silanol intermediate (Si-OH). This reaction is rapid
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and is the reason the compound is highly moisture-sensitive. The hydrogen chloride (HCl)

produced is a corrosive byproduct.[5]

Condensation: The newly formed silanol group is highly reactive towards hydroxyl groups (-

OH) present on the surface of substrates like glass, silicon wafers, or metal oxides. It forms a

stable, covalent siloxane bond (Si-O-Substrate), effectively anchoring the molecule to the

surface. Adjacent silanol molecules can also co-condense to form a cross-linked

polysiloxane network, enhancing the durability of the monolayer.

The long perfluorinated tails, due to their low polarizability and strong intramolecular forces,

then self-organize into a densely packed, quasi-crystalline layer. This orientation exposes a

surface composed almost entirely of -CF₃ groups, which has exceptionally low surface energy,

leading to strong hydrophobic and oleophobic properties.[6]
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Step 1: Hydrolysis

Step 2: Condensation

R-Si(CH₃)₂-Cl
(Perfluorodecyldimethylchlorosilane)

R-Si(CH₃)₂-OH
(Reactive Silanol)

+ H₂O

H₂O
(Trace Water)

HCl
(Byproduct)

Substrate-OH
(Hydroxylated Surface)

Reacts With

Substrate-O-Si(CH₃)₂-R
(Covalent Bonded SAM)

+ Reactive Silanol

H₂O
(Byproduct)

Click to download full resolution via product page

Reaction mechanism of silanization.

Key Applications in Scientific Research
The unique surface properties imparted by this fluorosilane make it invaluable across several

high-technology fields.

Superhydrophobic and Self-Cleaning Surfaces: The primary application is to create water-

repellent surfaces. Materials treated with this silane can achieve water contact angles
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exceeding 150°, classifying them as superhydrophobic.[7] This is fundamental for developing

self-cleaning coatings, anti-icing surfaces, and moisture-resistant electronics.

Microfabrication and Nanoimprint Lithography (NIL): In microelectromechanical systems

(MEMS) and NIL, stiction—the adhesion of microscopic parts—is a major cause of device

failure. A monolayer of 1H,1H,2H,2H-Perfluorodecyldimethylchlorosilane serves as an

excellent anti-stiction coating for molds and stamps, facilitating the clean release of

replicated parts and extending the lifetime of the master mold.[8][9]

Microfluidics and Drug Development: In microfluidic devices, especially those used for

diagnostics and drug delivery, preventing the non-specific adsorption of proteins and other

biomolecules to channel walls is critical. The low-energy surface created by the fluorosilane

minimizes these interactions, ensuring smooth fluid flow and preventing sample loss.

Semiconductor Manufacturing: This compound is used in the semiconductor industry for

applications such as coating compositions for thin wafer bonding and handling.[1]

Experimental Protocols for Surface Modification
The choice between vapor- and liquid-phase deposition depends on the substrate geometry,

required coating uniformity, and available equipment. For all protocols, meticulous substrate

cleaning and preparation are prerequisites for forming a high-quality monolayer.

Substrate Preparation (Self-Validating System)
The goal of this step is to generate a high density of surface hydroxyl groups, which are the

reaction sites for the silane.

Initial Cleaning: Sonicate the substrate in a sequence of acetone, then isopropyl alcohol

(IPA), for 15 minutes each to remove organic contaminants.

Drying: Dry the substrate thoroughly with a stream of dry nitrogen or argon gas.

Hydroxylation (Activation): Expose the substrate to an oxygen plasma/asher for 2-5 minutes.

This is a highly effective and clean method to both remove final traces of organic residue and

generate surface hydroxyl groups. Causality Note: The energetic oxygen species create a
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fresh, reactive oxide layer rich in -OH groups, which is essential for achieving a dense,

uniform silane monolayer.

Final Rinse and Dry: Rinse with deionized water and dry again with nitrogen. The substrate

should be used immediately for silanization. A hydrophilic surface (water spreads out) is an

indicator of successful activation.

Protocol 1: Vapor-Phase Deposition
This method is preferred for achieving a pristine monolayer and is ideal for complex

geometries.

Setup: Place the cleaned, activated substrates and a small, open vial containing 50-100 µL

of 1H,1H,2H,2H-Perfluorodecyldimethylchlorosilane inside a vacuum desiccator. Do not

allow the liquid to touch the substrates.

Deposition: Evacuate the desiccator using a vacuum pump to a pressure of <1 Torr. The low

pressure facilitates the volatilization of the silane.

Incubation: Leave the substrates in the silane vapor under vacuum for at least 2 hours. For a

more robust layer, an overnight incubation (12-16 hours) at room temperature is

recommended. Trustworthiness Note: The self-limiting nature of the SAM formation means

that once a complete monolayer is formed, further deposition is significantly hindered,

ensuring a consistent coating thickness.

Post-Deposition Curing: (Optional but recommended) After removing the substrates from the

desiccator, bake them in an oven at 100-120°C for 30-60 minutes. This step drives off any

physisorbed molecules and promotes further cross-linking within the monolayer, enhancing

its durability.

Cleaning: Sonicate the coated substrates in fresh IPA or hexane for 5-10 minutes to remove

any unbound silane molecules. Dry with nitrogen.

Workflow for vapor-phase silanization.

Protocol 2: Liquid-Phase Deposition
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This method is simpler to implement if a vacuum chamber is unavailable but requires stringent

control of moisture.

Solvent Preparation: Use an anhydrous grade of a non-protic solvent such as toluene or

hexane. Expertise Note: The solvent must be truly anhydrous, as excess water in the

solution will cause the silane to polymerize in solution before it can react with the substrate,

resulting in a thick, uneven, and poorly adhered coating.

Solution Preparation: In a glove box or under an inert atmosphere (e.g., argon), prepare a 1-

5% (v/v) solution of 1H,1H,2H,2H-Perfluorodecyldimethylchlorosilane in the anhydrous

solvent.

Deposition: Immerse the freshly cleaned and activated substrates in the silane solution. The

reaction can be carried out at room temperature for 4-6 hours or under reflux for 1-2 hours to

accelerate the process.[10]

Rinsing: Remove the substrates from the solution and rinse them thoroughly with fresh

anhydrous solvent to remove unreacted silane. A multi-step rinse (e.g., 3 times with fresh

toluene) is recommended.

Curing and Final Dry: Bake the coated substrates at 100-120°C for 30-60 minutes to cure the

film and remove solvent. Dry with a stream of nitrogen.

Safety and Handling: A Corrosive, Moisture-Reactive
Compound
1H,1H,2H,2H-Perfluorodecyldimethylchlorosilane is a hazardous substance and must be

handled with appropriate precautions.

Hazards: The compound is corrosive and causes severe skin burns and eye damage.[5][11]

[12] Upon contact with moisture, it releases corrosive hydrogen chloride (HCl) gas, which is

a strong respiratory and skin irritant.[5]

Personal Protective Equipment (PPE): Always handle this chemical inside a certified fume

hood. Wear chemical-resistant gloves (nitrile is acceptable for short-term handling, but butyl

rubber or Viton are preferred), splash-proof goggles, a face shield, and a lab coat.[11][12]
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Storage: Store in a cool, dry, well-ventilated area away from sources of moisture.[13] The

container must be kept tightly sealed, preferably under an inert atmosphere (e.g., argon or

nitrogen).

Disposal: Dispose of unused material and contaminated waste through a licensed hazardous

waste disposal company, in accordance with all local, state, and federal regulations.[11][12]

Do not pour down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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